![molecular formula C13H16Cl2N2O B1445777 8-(Azetidin-3-ylmethoxy)quinoline dihydrochloride CAS No. 1864057-69-1](/img/structure/B1445777.png)
8-(Azetidin-3-ylmethoxy)quinoline dihydrochloride
Overview
Description
8-(Azetidin-3-ylmethoxy)quinoline dihydrochloride (8-AMQ-DHC) is a synthetic quinoline derivative that has been used in a variety of scientific research applications. It is a highly soluble, non-toxic molecule with a variety of biochemical and physiological effects. 8-AMQ-DHC has been found to be effective in a number of laboratory experiments, including those involving cell cultures and animal models.
Scientific Research Applications
Material Science Applications
The quinoline structure’s electronic properties make it a candidate for material science applications, such as organic light-emitting diodes (OLEDs) and other electronic devices. Research could focus on its incorporation into electronic materials to improve efficiency and stability.
This analysis is based on the known properties of quinoline derivatives and the potential of “8-(Azetidin-3-ylmethoxy)quinoline dihydrochloride” to contribute to these fields. Further research and experimentation are necessary to confirm these applications and discover new ones .
Mechanism of Action
Target of Action
Quinoline derivatives have been known to exhibit antiseptic, disinfectant, and pesticide properties .
Mode of Action
Quinoline-based compounds have been reported to inhibit DNA replication through inhibition of DNA gyrase and topoisomerase IV activities .
Biochemical Pathways
Quinoline derivatives have been associated with the kynurenine pathway, which metabolizes the amino acid tryptophan .
Result of Action
Quinoline derivatives have been reported to have antiseptic, disinfectant, and pesticide properties .
properties
IUPAC Name |
8-(azetidin-3-ylmethoxy)quinoline;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O.2ClH/c1-3-11-4-2-6-15-13(11)12(5-1)16-9-10-7-14-8-10;;/h1-6,10,14H,7-9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJJXKCOQTKSFFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)COC2=CC=CC3=C2N=CC=C3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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